![molecular formula C8H13IN2O B2415489 (1-sec-Butyl-4-iodo-1H-pyrazol-5-yl)methanol CAS No. 2101197-33-3](/img/structure/B2415489.png)
(1-sec-Butyl-4-iodo-1H-pyrazol-5-yl)methanol
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Description
Scientific Research Applications
Hydrogen Bond Supramolecular Self-Assembly
A study by Bolundut et al. (2010) explored the hydrogen bond supramolecular self-assembly in nickel(II) dithiophosphates using similar compounds to (1-sec-Butyl-4-iodo-1H-pyrazol-5-yl)methanol. Their findings highlight the potential of such compounds in forming supramolecular assemblies through hydrogen bonding, suggesting possible applications in materials science and nanostructures (Bolundut et al., 2010).
Synthesis and Evaluation as ACE Inhibitors
Kantevari et al. (2011) conducted research on novel chalcones and pyrazoles, similar in structure to (1-sec-Butyl-4-iodo-1H-pyrazol-5-yl)methanol, and evaluated them for their angiotensin-converting enzyme (ACE) inhibitory activity. This study indicates the potential of such compounds in pharmaceutical applications, particularly in the development of new drugs for cardiovascular diseases (Kantevari et al., 2011).
Synthesis of Pyrazole Derivatives
Doherty et al. (2022) synthesized acyl pyrazole derivatives, similar to (1-sec-Butyl-4-iodo-1H-pyrazol-5-yl)methanol, using a clean, green approach. This research highlights the environmental benefits and efficiency of synthesizing such compounds, which could be useful in various chemical industries (Doherty et al., 2022).
Cooperative Molecular Bonding
Zheng et al. (2010) synthesized new 3,5-diaryl-1H-pyrazoles and found that these compounds form molecular dimers through intermolecular hydrogen bonding. This research suggests the potential of pyrazole derivatives in creating complex molecular structures, which could have implications in material science and molecular engineering (Zheng et al., 2010).
Ambient-Temperature Synthesis
Becerra et al. (2021) reported the synthesis of novel N-pyrazolyl imines at ambient temperature. This study demonstrates the feasibility of synthesizing complex molecules like (1-sec-Butyl-4-iodo-1H-pyrazol-5-yl)methanol under mild conditions, which is crucial for industrial scalability and environmental sustainability (Becerra et al., 2021).
properties
IUPAC Name |
(2-butan-2-yl-4-iodopyrazol-3-yl)methanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13IN2O/c1-3-6(2)11-8(5-12)7(9)4-10-11/h4,6,12H,3,5H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OARUWRPVUYEQEF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)N1C(=C(C=N1)I)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13IN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.11 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-sec-Butyl-4-iodo-1H-pyrazol-5-yl)methanol |
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